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Compound of Interest

Pirlimycin-d10 (Major)
Compound Name:
Hydrochloride

Cat. No.: B1152141

Get Quote

\ J

Role: Stable Isotope Internal Standard (SIL-IS) for LC-MS/MS Bioanalysis Application:
Veterinary Drug Residue Quantification (Milk, Tissue, Biological Fluids)[1]

Executive Summary

Pirlimycin-d10 (Major) Hydrochloride is the deuterated analog of Pirlimycin, a lincosamide
antibiotic widely used to treat mastitis in dairy cattle.[1] In regulated bioanalysis, it serves as the
"Gold Standard" Internal Standard (IS).[1] Unlike structural analogs (e.g., clindamycin) or
stereoisomers (isopirlimycin), Pirlimycin-d10 shares identical physicochemical properties—
solubility, pKa, and chromatographic retention—with the target analyte while being mass-
resolved by +10 Daltons.[1]

This guide outlines the technical specifications, mechanistic utility, and a validated LC-MS/MS
workflow for using Pirlimycin-d10 to ensure compliance with global Maximum Residue Limits
(MRLs) established by the FDA (400 ppb in milk) and EMA (100 pg/kg in milk).[1]

Chemical Identity & Physicochemical Profile[1][2][3]
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The "Major" designation typically refers to the enrichment of the biologically active stereocisomer
(2S-cis configuration) and the dominant isotopologue in the deuterated mixture, ensuring the 1S
co-elutes perfectly with the native drug.

Property Specification
Chemical Name Pirlimycin-d10 (Major) Hydrochloride
Parent Class Lincosamide Antibiotic
Molecular Formula C17H21D10CIN20sS[1][2] - HCI
Hydrochloride (HCI) — Enhances aqueous
Salt Form N N
solubility and stability.[1][3]
Typically = 98% atom D; ensures minimal
Isotopic Purity contribution to the native M+0 channel (avoiding
"cross-talk™).[1]
Solubility Highly soluble in water, methanol, and DMSO.
K ~8.4 (Piperidine nitrogen) — Key for pH-
a
P dependent extraction.[1]
-20°C, hygroscopic. Store under inert gas
Storage

(Nitrogen/Argon).

Structural Insight

Pirlimycin consists of a propyl-amino acid analog (4-ethyl-pipecolic acid) linked to a sulfur-
containing sugar (methyl thiolincosaminide).[1] The d10 labeling typically occurs on the 4-ethyl-
pipecolic acid moiety (the lipophilic side chain).[1] This positioning is strategic:

o Metabolic Stability: The label is placed on non-exchangeable positions to prevent deuterium
loss during extraction or in vivo metabolism.

e Fragmentation: In MS/MS, the label is often retained in the primary product ion, allowing
distinct MRM transitions for the IS versus the Native drug.
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Mechanism of Action: Isotope Dilution Mass
Spectrometry (IDMS)[1]

The primary technical value of Pirlimycin-d10 is its ability to compensate for Matrix Effects
(Signal Suppression/Enhancement) in Electrospray lonization (ESI).[1]

The Matrix Effect Problem

In complex matrices like bovine milk or liver, co-eluting phospholipids can suppress the
ionization of Pirlimycin, leading to underestimation of residue levels.

The Pirlimycin-d10 Solution

Because Pirlimycin-d10 is chemically identical to the native drug, it experiences the exact same
extraction recovery and ionization suppression at the exact same retention time. By quantifying
the Area Ratio (Native Area / IS Area), the suppression cancels out.[1]
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Figure 1: Mechanism of Matrix Effect Compensation using Pirlimycin-d10.

Experimental Protocol: LC-MS/MS Quantification in
Bovine Milk

Objective: Quantify Pirlimycin residues in milk with a Limit of Quantitation (LOQ) of 5.0 ng/mL
(ppb).
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Reagents

o Stock Solution: Dissolve Pirlimycin-d10 HCI in Methanol (100 pg/mL).
e Working IS Solution: Dilute Stock to 100 ng/mL in water.

o Extraction Solvent: Acetonitrile (ACN) with 1% Formic Acid (precipitates proteins).[1]

Step-by-Step Methodology

e Sample Preparation:
o Transfer 1.0 mL of raw milk into a 15 mL polypropylene centrifuge tube.

o IS Spiking: Add 50 pL of Pirlimycin-d10 Working Solution (100 ng/mL) to every sample
(calibration standards, QCs, and unknowns). Vortex for 30 sec.

o Note: Spiking before extraction is critical to correct for recovery losses.
» Extraction & Precipitation:

o Add 4.0 mL of Acetonitrile (with 1% Formic Acid).

o Vortex vigorously for 1 minute.

o Centrifuge at 4,000 x g for 10 minutes at 4°C.

o Clean-up (Optional but Recommended):

o

Transfer supernatant to a clean tube.[1]

[¢]

Add 2 mL Hexane (to remove fat/lipids).[1] Vortex and centrifuge.[1][4]

[¢]

Discard the upper Hexane layer.

o

Evaporate the aqueous/ACN layer to dryness under Nitrogen at 40°C.

o

Reconstitution: Dissolve residue in 500 uL of Mobile Phase A/B (90:10).
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e LC-MS/MS Parameters:

o

[¢]

[¢]

[e]

Gradient: 5% B to 95% B over 5 minutes.

Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 1.7 pum).[1]

Mobile Phase A: 0.1% Formic Acid in Water.[1]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

itions (Multipl : itoring

Precursor Productlon Cone Collision
Compound Role

lon (m/z) (m/z) Voltage (V) Energy (eV)
Pirlimycin 411.2 [M+H]*  375.2 30 22 Quantifier
Pirlimycin 411.2 [M+H]* 112.1 30 35 Qualifier
Pirlimycin- N
410 421.3 [M+H]*  385.3 30 22 IS Quantifier

Note: The +10 Da shift is maintained in the product ion (375 -> 385), confirming the label is on

the core fragment retained during collision-induced dissociation.

Workflow Visualization
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Figure 2: Analytical Workflow for Pirlimycin Quantification in Milk.

Regulatory Context & Safety
Maximum Residue Limits (MRLS)

Accurate quantification using Pirlimycin-d10 is mandatory to verify compliance with:
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e FDA (USA): 0.4 ppm (400 ppb) in milk; 0.5 ppm in liver.[1]
o EMA (Europe): 100 pg/kg (ppb) in milk.[1]

o Codex Alimentarius: 100 pg/kg in milk.[1][5][6]

Handling & Safety

e Hazard: Pirlimycin is a bioactive antibiotic.[1][3][7] Handle with PPE (gloves, mask) to avoid
sensitization or development of bacterial resistance.[1]

o Waste: Dispose of as hazardous chemical waste (antibiotic containing).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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